![molecular formula C30H22N4O3 B2568087 (2Z)-N-[4-(1H-benzimidazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide CAS No. 478343-17-8](/img/structure/B2568087.png)
(2Z)-N-[4-(1H-benzimidazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Polymer Chemistry Applications
- The synthesis and characterization of novel aromatic polyamides and polyimides bearing pendent 3,6-dimethoxycarbazole units demonstrated the materials' useful levels of thermal stability and electrochemical activity. These polymers exhibit reversible electrochemical oxidation, with enhanced stability and performance due to electron-donating methoxy groups on the carbazole unit (Hsiao et al., 2015).
Organic Synthesis
- A variety of chromene derivatives, including those based on 2-imino-N-phenyl-2H-chromene-3-carboxamide frameworks, were synthesized, showcasing the versatility of chromenes in organic synthesis. This work highlights the potential of such compounds in the development of novel organic materials and bioactive molecules (Azab & Latif, 2012).
Biological Evaluation
- Synthesis and characterization of novel 4-arylglyoxal-chromene derivatives, which were evaluated for their antibacterial activity against Escherichia coli, revealed specific derivatives that showed significant inhibition. This illustrates the potential of chromene-based compounds in developing new antibacterial agents (Khaligh, 2017).
- The development of benzo[d]imidazolyl chromeno[2,3-d]pyrimidinones showed potential for antimicrobial and antioxidant activities, emphasizing the role of such compounds in medicinal chemistry and drug development (Ravindernath, Reddy, & Sunil, 2013).
Safety and Hazards
properties
IUPAC Name |
N-[4-(1H-benzimidazol-2-yl)phenyl]-8-methoxy-2-phenyliminochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H22N4O3/c1-36-26-13-7-8-20-18-23(30(37-27(20)26)32-21-9-3-2-4-10-21)29(35)31-22-16-14-19(15-17-22)28-33-24-11-5-6-12-25(24)34-28/h2-18H,1H3,(H,31,35)(H,33,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWGHPDNTVABPGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=NC3=CC=CC=C3)C(=C2)C(=O)NC4=CC=C(C=C4)C5=NC6=CC=CC=C6N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2Z)-N-[4-(1H-benzimidazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.